Cas no 38376-70-4 (Benzenemethanol, α-(2-ethenylcyclopropyl)-)
Benzenemethanol, α-(2-ethenylcyclopropyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, α-(2-ethenylcyclopropyl)-
- VINYLCYCLOPROPYL PHENYLCARBINOL
- (2-ethenylcyclopropyl)(phenyl)methanol
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- Inchi: 1S/C12H14O/c1-2-9-8-11(9)12(13)10-6-4-3-5-7-10/h2-7,9,11-13H,1,8H2
- InChI Key: NPHCVSATUAWSGW-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)C1CC1C=C
Computed Properties
- Exact Mass: 174.104
- Monoisotopic Mass: 174.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2
Benzenemethanol, α-(2-ethenylcyclopropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB123679-2,5 g |
Vinylcyclopropyl phenylcarbinol; . |
38376-70-4 | 2,5 g |
€61.60 | 2022-09-01 | ||
| abcr | AB123679-10 g |
Vinylcyclopropyl phenylcarbinol; . |
38376-70-4 | 10g |
€180.40 | 2022-09-01 |
Benzenemethanol, α-(2-ethenylcyclopropyl)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Benzenemethanol, α-(2-ethenylcyclopropyl)-
Comprehensive Analysis of Benzenemethanol, α-(2-ethenylcyclopropyl)- (CAS No. 38376-70-4): Properties, Applications, and Market Trends
Benzenemethanol, α-(2-ethenylcyclopropyl)- (CAS No. 38376-70-4) is a specialized organic compound with a unique molecular structure that combines a benzene ring, a hydroxyl group, and a cyclopropane moiety. This compound has garnered significant attention in the fields of fragrance chemistry, pharmaceutical intermediates, and fine chemical synthesis. Its distinctive aromatic properties and versatile reactivity make it a valuable ingredient in high-end applications.
The growing demand for sustainable fragrance ingredients and bio-based chemicals has positioned Benzenemethanol, α-(2-ethenylcyclopropyl)- as a compound of interest. Researchers are exploring its potential in green chemistry initiatives, where its synthesis pathways can be optimized to reduce environmental impact. The compound’s low toxicity profile and biodegradability align with the global shift toward eco-friendly alternatives in the cosmetics and personal care industries.
From a structural perspective, the presence of the cyclopropyl group in Benzenemethanol, α-(2-ethenylcyclopropyl)- contributes to its stereochemical complexity, which is highly valued in asymmetric synthesis. This feature enables the compound to serve as a chiral building block in the production of pharmaceutical intermediates, particularly for drugs targeting central nervous system (CNS) disorders and anti-inflammatory agents. Recent studies have highlighted its role in the development of novel therapeutic molecules with enhanced efficacy.
In the flavor and fragrance industry, Benzenemethanol, α-(2-ethenylcyclopropyl)- is prized for its woody and floral notes, often used in premium perfumes and aroma formulations. Its stability under varying pH conditions and compatibility with other synthetic and natural fragrances make it a preferred choice for long-lasting scent profiles. Market trends indicate a rising preference for niche fragrances, further driving demand for this compound.
Another area of exploration is the compound’s potential in material science. Its vinyl group allows for polymerization, opening doors to specialty polymers with tailored properties for coatings, adhesives, and encapsulation materials. Innovations in smart materials and responsive surfaces have sparked interest in its derivatives for advanced technological applications.
For researchers and industry professionals, common queries about Benzenemethanol, α-(2-ethenylcyclopropyl)- include its synthetic routes, spectroscopic characterization, and regulatory status. Analytical techniques such as NMR spectroscopy, mass spectrometry, and chromatographic methods are essential for quality control. Additionally, the compound’s shelf-life stability and storage conditions are frequently discussed topics in industrial settings.
As the chemical industry evolves, Benzenemethanol, α-(2-ethenylcyclopropyl)- exemplifies the intersection of innovation and sustainability. Its multifaceted applications—from luxury fragrances to cutting-edge pharmaceuticals—underscore its relevance in modern science. Future research is expected to uncover even broader uses, particularly in biocatalysis and nanotechnology, reinforcing its status as a compound of enduring significance.
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